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Compound of Interest

Compound Name: RO5203648

L  Get Quote

Cat. No.: B610522

Essential Safety and Handling Guide for
RO5203648

This guide provides crucial safety and logistical information for the handling and disposal of the
research compound R0O5203648. The following procedures are designed to ensure the safety
of laboratory personnel and to provide a clear, step-by-step operational plan.

Compound Identification:

Property Value

Compound Name R0O5203648

RO-5203648, (S)-4-(3,4-dichlorophenyl)-4,5-

Synonyms ) }
dihydrooxazol-2-amine

CAS Number

1043491-54-8[1][2][3]

Molecular Formula

COH8CI2N20[1][2][3]

Molecular Weight

231.08 g/mol [2]

Description

A potent and highly selective partial agonist of

Trace Amine-Associated Receptor 1 (TAARL).[2]

For research use only.[4]
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Personal Protective Equipment (PPE)

Given that the full toxicological properties of RO5203648 have not been extensively
characterized, a cautious approach to handling is imperative. The following PPE is mandatory
at all times when handling this compound, whether in solid or solution form.

PPE Category Required Equipment Specifications and Use

Chemical splash goggles are

required. A face shield must be
] Safety Goggles and Face
Eye and Face Protection Shield worn over goggles when
ie
handling the solid compound

or preparing solutions.

Wear two pairs of nitrile

gloves. If direct contact occurs,
Hand Protection Double Nitrile Gloves remove and discard both pairs

immediately and wash hands

thoroughly.

) A flame-resistant lab coat is
] Flame-Resistant Laboratory ] o
Body Protection required. Ensure it is fully
Coat
buttoned.

An N95 respirator is the

minimum requirement when

Respiratory Protection N95 Respirator or higher ) ]
handling the solid/powder form
to prevent inhalation.
) Must be worn at all times in the
Foot Protection Closed-Toe Shoes

laboratory.

Operational Plan: Handling and Solution
Preparation

All handling of RO5203648, especially of the solid form, must be conducted in a certified
chemical fume hood to minimize inhalation risk.

Experimental Protocol: Preparation of a 2.5 mg/mL Stock Solution
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This protocol is adapted from methods for preparing RO5203648 for in vivo research.[4]
Materials:

« R0O5203648 (solid)

e Dimethyl sulfoxide (DMSO)
 PEG300

e Tween-80

e Saline (0.9% NaCl)
 Sterile vials and syringes

e \Vortex mixer

 Ultrasonic bath

Procedure:

o Pre-calculation: Determine the required volumes of each solvent based on the desired final
concentration and volume. For a 1 mL final solution at 2.5 mg/mL, you will need 2.5 mg of
R0O5203648.

e Weighing: In a chemical fume hood, carefully weigh 2.5 mg of solid RO5203648 into a sterile
vial.

e Initial Solubilization: Add 100 pL of DMSO to the vial.[4]

e Mixing: Cap the vial and vortex thoroughly.

» Addition of PEG300: Add 400 pL of PEG300 to the solution and mix until uniform.[4]
o Addition of Tween-80: Add 50 pL of Tween-80 and mix again.[4]

 Final Dilution: Add 450 pL of saline to bring the total volume to 1 mL.[4]
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e Sonication: If precipitation or phase separation is observed, use an ultrasonic bath to aid
dissolution.[4]

» Storage: Store the final solution at -20°C for short-term use (up to one month) or at -80°C for
long-term storage (up to six months). Protect from light.[4]

Handling Workflow Diagram
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Preparation Phase
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Caption: Workflow for Safe Handling and Preparation of RO5203648 Solution.
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Disposal Plan

All materials contaminated with RO5203648 are to be treated as hazardous chemical waste.
Procedure:
o Waste Segregation:

o Solid Waste: All used PPE (gloves, respirator), weighing papers, and contaminated vials
should be placed in a dedicated, sealed hazardous waste bag within the fume hood.

o Liquid Waste: Unused or waste solutions containing RO5203648 should be collected in a
designated, sealed, and clearly labeled hazardous waste container. The solvent
composition (e.g., DMSO, PEG300) should be noted on the label.

e Decontamination:

o Wipe down all surfaces within the fume hood that may have come into contact with the
compound using a suitable laboratory decontaminant.

o Wash all non-disposable equipment (e.g., spatulas) thoroughly.
e Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste containers.[5]

o Follow all institutional and local regulations for the disposal of chemical waste.[5]

Disposal Workflow Diagram
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Caption: Step-by-Step Disposal Plan for RO5203648 Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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